Cas no 2649003-37-0 (1-(isocyanatomethyl)-4-methoxy-2-(trifluoromethyl)benzene)

• Product Name: 1-(isocyanatomethyl)-4-methoxy-2-(trifluoromethyl)benzene
• CAS No: 2649003-37-0
• MF: C₁₀H₈F₃NO₂
• MW: 231.171233177185
• CID: 6598110
• PubChem ID: 117333532
• Update Time: 2025-05-20

1-(isocyanatomethyl)-4-methoxy-2-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-(isocyanatomethyl)-4-methoxy-2-(trifluoromethyl)benzene
• 2649003-37-0
• EN300-1948226

• Inchi： 1S/C10H8F3NO2/c1-16-8-3-2-7(5-14-6-15)9(4-8)10(11,12)13/h2-4H,5H2,1H3
• InChI Key： DEUHNCUCKWALRO-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1CN=C=O)OC)(F)F

Computed Properties

• Exact Mass: 231.05071298g/mol
• Monoisotopic Mass: 231.05071298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 38.7Ų

Additional information on 1-(isocyanatomethyl)-4-methoxy-2-(trifluoromethyl)benzene

1-(Isocyanatomethyl)-4-Methoxy-2-(Trifluoromethyl)Benzene: A Comprehensive Overview

1-(Isocyanatomethyl)-4-methoxy-2-(trifluoromethyl)benzene (CAS No. 2649003-37-0) is a highly specialized aromatic compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound is characterized by its unique structure, which combines an isocyanate group, a methoxy substituent, and a trifluoromethyl group on a benzene ring. The presence of these functional groups imparts distinctive chemical and physical properties, making it a valuable molecule for various applications.

The isocyanate group in the molecule is a key feature that contributes to its reactivity and versatility. Isocyanates are widely used in polymer chemistry as building blocks for polyurethanes, which are essential in the production of foams, adhesives, and coatings. Recent studies have explored the use of 1-(isocyanatomethyl)-4-methoxy-2-(trifluoromethyl)benzene in the synthesis of advanced materials with tailored mechanical and thermal properties. For instance, researchers have demonstrated that this compound can be employed as a monomer in the creation of high-performance polymers with enhanced durability and resistance to environmental factors.

The methoxy group attached to the benzene ring introduces electron-donating effects, which can influence the electronic properties of the molecule. This feature is particularly advantageous in pharmaceutical applications, where fine-tuning the electronic characteristics of drug candidates is crucial for optimizing their efficacy and selectivity. Recent advancements in medicinal chemistry have highlighted the potential of 1-(isocyanatomethyl)-4-methoxy-2-(trifluoromethyl)benzene as a precursor for bioactive compounds targeting specific molecular pathways.

The trifluoromethyl group further enhances the molecule's uniqueness by introducing strong electron-withdrawing effects. This substitution pattern not only increases the stability of the compound but also confers lipophilic properties, which are desirable in drug design for improving bioavailability. Moreover, the trifluoromethyl group has been shown to play a significant role in modulating the reactivity of the isocyanate group during chemical transformations.

From a synthetic perspective, 1-(isocyanatomethyl)-4-methoxy-2-(trifluoromethyl)benzene can be prepared through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. Recent research has focused on developing more efficient and environmentally friendly synthesis routes to minimize waste and reduce costs. For example, catalytic systems utilizing transition metals have been employed to facilitate key steps in the synthesis process, leading to higher yields and improved purity.

In terms of applications, this compound finds utility in diverse industries. In addition to its role in polymer chemistry and pharmaceuticals, it has been investigated for use in agrochemicals and specialty chemicals. Its ability to act as a versatile building block makes it an attractive candidate for combinatorial chemistry approaches, where libraries of related compounds are generated for screening purposes.

Recent studies have also explored the environmental impact of 1-(isocyanatomethyl)-4-methoxy-2-(trifluoromethyl)benzene, particularly its biodegradation pathways and potential toxicity profiles. Understanding these aspects is crucial for ensuring sustainable practices in its production and application. Researchers have reported that under specific conditions, this compound undergoes rapid degradation via enzymatic mechanisms, reducing its persistence in aquatic environments.

In conclusion, 1-(isocyanatomethyl)-4-methoxy-2-(trifluoromethyl)benzene (CAS No. 2649003-37-0) stands out as a multifaceted compound with promising applications across various scientific domains. Its unique combination of functional groups provides a platform for innovative research and development efforts. As advancements in synthetic methodologies and material science continue to unfold, this compound is poised to play an increasingly important role in shaping future technologies.